3,4-Diamino-6-chloropyridine-2-carbonitrile

• IUPAC Name: 3,4-diamino-6-chloropyridine-2-carbonitrile
• InChI: InChI=1S/C6H5ClN4/c7-5-1-3(9)6(10)4(2-8)11-5/h1H,10H2,(H2,9,11)
• InChI Key: SGEKXJLVCMTVFD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(N=C1Cl)C#N)N)N
• Molecular Formula: C6H5ClN4
• Molecular Weight: 168.58 g/mol

Description

3,4-Diamino-6-chloropyridine-2-carbonitrile (DAPY) is a heterocyclic compound that has gained significant attention in scientific research due to its diverse applications. DAPY is a pyridine derivative that contains two amino groups and a cyano group. The compound has been extensively studied for its potential as a therapeutic agent, as well as its use in various laboratory experiments.

Scientific Research Applications

Synthesis and Structural Studies

• Multicomponent Synthesis of Chromenopyridines: A study by Vereshchagin et al. (2017) focused on synthesizing chromenopyridines, including 3,4-diamino-6-chloropyridine-2-carbonitrile derivatives, and analyzing their structures through various techniques such as IR, XRD, and mass spectrometry. The study also included molecular docking to understand their interaction with protein kinases, which is crucial for therapeutic applications (Vereshchagin et al., 2017).

Chemical Reactions and Synthesis Methods

• Three-Component Synthesis: Ranjbar‐Karimi et al. (2010) reported on the synthesis of certain carbonitriles, including this compound, via a simple and efficient three-component condensation process. This research is significant for developing new methods in organic synthesis and pharmaceuticals (Ranjbar‐Karimi et al., 2010).

Applications in Corrosion Inhibition

• Corrosion Inhibition Studies: A study by Verma et al. (2016) investigated the use of chromenopyridine derivatives, similar to this compound, as corrosion inhibitors. They demonstrated how different substituents affect the compounds' effectiveness in inhibiting corrosion in metal surfaces (Verma et al., 2016).

Medicinal Chemistry and Drug Discovery

• Protein Kinase Inhibitors: Chioua et al. (2009) synthesized and evaluated derivatives of this compound for their potential as protein kinase inhibitors. This research is crucial for developing new treatments for diseases like Alzheimer's (Chioua et al., 2009).

Electrochemical Synthesis

• Electrochemical Synthesis of Derivatives: Behbahani et al. (2012) explored an electrochemical method to synthesize derivatives of this compound. This study provides insight into alternative synthesis methods that can be more environmentally friendly and efficient (Behbahani et al., 2012).

Neurotropic Properties

• Neurotropic Activity Studies: Research by Paronikyan et al. (2016) on diamino derivatives of pyrano[3,4-c]pyridines, related to this compound, revealed their neurotropic properties. This opens avenues for potential applications in neuropharmacology (Paronikyan et al., 2016).